Cas no 221326-46-1 (Pentacyclo[9.5.1.13,9.15,15.17,13]octasiloxane,1,3,5,7,9,11,13,15-octakis(2-methylpropyl)-)

• Product Name: Pentacyclo[9.5.1.13,9.15,15.17,13]octasiloxane,1,3,5,7,9,11,13,15-octakis(2-methylpropyl)-
• CAS No: 221326-46-1
• MF: C₃₂H₇₂O₁₂Si₈
• MW: 873.590898513794
• MDL: MFCD31010095
• CID: 244245
• Update Time: 2026-05-14

Pentacyclo[9.5.1.13,9.15,15.17,13]octasiloxane,1,3,5,7,9,11,13,15-octakis(2-methylpropyl)- Chemical and Physical Properties

Names and Identifiers

• Pentacyclo[9.5.1.13,9.15,15.17,13]octasiloxane,1,3,5,7,9,11,13,15-octakis(2-methylpropyl)-
• MS 0825
• Molecular Silicas MS 0825
• Octa(isobutylsilsesquioxane)
• Octa-iBuPOSS
• OctaIsobutyl-POSS

• MDL： MFCD31010095
• Inchi： InChI=1S/C32H72O12Si8/c1-25(2)17-45-33-46(18-26(3)4)36-49(21-29(9)10)38-47(34-45,19-27(5)6)40-51(23-31(13)14)41-48(35-45,20-28(7)8)39-50(37-46,22-30(11)12)43-52(42-49,44-51)24-32(15)16/h25-32H,17-24H2,1-16H3
• InChI Key： GPJIUZGXKCEIEO-UHFFFAOYSA-N
• SMILES： CC(C[Si]12O[Si]3(CC(C)C)O[Si]4(O[Si]5(O[Si](O3)(CC(C)C)O[Si](O[Si](CC(C)C)(O5)O[Si](O1)(CC(C)C)O4)(CC(C)C)O2)CC(C)C)CC(C)C)C

Experimental Properties

• Density: 1.07±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 267-273 °C(lit.)

Pentacyclo[9.5.1.13,9.15,15.17,13]octasiloxane,1,3,5,7,9,11,13,15-octakis(2-methylpropyl)- Security Information

• WGK Germany：3